2-[2-(4-Fluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetic acid

Regioisomer differentiation Dihydropyrazolone scaffold Medicinal chemistry building blocks
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H9FN2O3
Molecular Weight 236.20 g/mol
Cat. No. B13264090
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Technical Parameters


Basic Identity
Product Name2-[2-(4-Fluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetic acid
Molecular FormulaC11H9FN2O3
Molecular Weight236.20 g/mol
Structural Identifiers
SMILESC1=CC(=CC=C1N2C(=O)C(=CN2)CC(=O)O)F
InChIInChI=1S/C11H9FN2O3/c12-8-1-3-9(4-2-8)14-11(17)7(6-13-14)5-10(15)16/h1-4,6,13H,5H2,(H,15,16)
InChIKeyDBCLOERWJWZQOC-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / 25 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Compound Identity and Procurement Baseline


2-[2-(4-Fluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetic acid (CAS 1780161-12-7) is a synthetic, fluorine-containing dihydropyrazolone derivative with molecular formula C11H9FN2O3 and molecular weight 236.20 g·mol⁻¹ . It belongs to the pyrazole-4-acetic acid chemotype, a scaffold identified through high-throughput screening as a productive core for receptor antagonist development [1]. The compound features a 2,3-dihydro-1H-pyrazol-4-yl core bearing a 4-fluorophenyl substituent at N2, a ketone at position 3, and an acetic acid side chain at position 4—a substitution pattern that distinguishes it from several regioisomeric analogs sharing the same elemental composition. Commercially, the compound is available at 95% purity from at least one established vendor (LeYan, catalog 2097846), and it is supplied exclusively for research use, not for therapeutic or veterinary application .

Regioisomer-specific 2,3-dihydro-1H-pyrazol-4-yl acetic acid derivative with N2-(4-fluorophenyl) and 3-oxo substitution.
Defined regioisomeric core for SAR programs
Research-use-only high-purity compound
Scaffold context for CRTh2 / HIF-PHD / GR probe studies

Why Generic Substitution Fails: Regioisomeric Identity


Interchanging in-class compounds without regard for regioisomeric identity is scientifically unsound for this compound. The 4-fluorophenyl group at N2, the 3-oxo position, and the acetic acid attachment at C4 collectively define a unique regioisomer within the C11H9FN2O3 compositional space. Two structurally close alternatives—2-[1-(4-fluorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-yl]acetic acid (CAS 852851-74-2) and 2-[1-(4-fluorophenyl)-1H-pyrazol-3-yl]acetic acid (CAS 1354949-82-8) [1]—differ in oxo-group placement, aromaticity, and/or acetic acid attachment point, yet share the identical molecular weight of 236.20. The pyrazole-4-acetic acid substructure itself has been shown to exhibit a tight structure–activity relationship (SAR) in receptor antagonist programs, where even minor positional changes alter both potency and binding kinetics [2]. Generic substitution that ignores these regioisomeric distinctions risks introducing an unintended pharmacophore, invalidating SAR hypotheses, and compromising experimental reproducibility in biological assays.

Regioisomeric attachment shift N2-(4-fluorophenyl)-3-oxo substitution pattern differs from N1-regioisomers; pharmacophore geometry may not transfer.
Oxidation state mismatch Dihydropyrazolone core (sp³ C4) vs fully aromatic pyrazole alters metal-chelation capacity and electronic distribution.
Acetic acid anchor point C4-acetic acid placement distinct from C3- or N1-acetic acid analogs; receptor engagement trajectory may differ.

Product-Specific Differentiation Evidence


Regioisomeric Identity and Polarity Profile

The target compound (CAS 1780161-12-7) is the N2-(4-fluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl acetic acid regioisomer. Its closest structural comparator, 2-[1-(4-fluorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-yl]acetic acid (CAS 852851-74-2), is the N1-(4-fluorophenyl)-5-oxo regioisomer carrying the acetic acid chain at C3 rather than C4 . Both share molecular formula C11H9FN2O3 and molecular weight 236.20, yet the target compound exhibits a calculated topological polar surface area (TPSA) of 75.09 Ų , while the comparator (CAS 852851-74-2) has a TPSA of 66.48 Ų—an absolute difference of 8.61 Ų . This 12.9% higher TPSA indicates measurably greater polarity and hydrogen-bonding capacity, which can influence solubility, permeability, and protein-binding behavior in biological assays. The target compound also features an sp³-hybridized C4 center in the dihydropyrazole ring, whereas the comparator (CAS 1354949-82-8) is a fully aromatic pyrazole, introducing differences in ring geometry (puckered vs. planar) and electronic distribution [1].

Regioisomeric Polarity
Vendor-reported
Target TPSA 75.09 Ų vs N1-regioisomer 66.48 Ų Δ = +8.61 Ų (+12.9%)
Higher polarity may influence solubility and permeability profiling.
In silico TPSA; vendor-reported data
Regioisomer differentiation Dihydropyrazolone scaffold Medicinal chemistry building blocks

CRTh2 Receptor Antagonist Scaffold Validation

High-throughput screening identified the pyrazole-4-acetic acid substructure—the exact core shared by the target compound—as a CRTh2 (chemoattractant receptor-homologous molecule expressed on Th2 lymphocytes) receptor antagonist chemotype [1]. Optimization of this series yielded low nanomolar inhibitors, with representative compound 32 (CRTh2 antagonist 1) achieving an IC50 of 89 nM against the CRTh2 receptor [2]. By contrast, the pyrazole-1-acetic acid regioisomeric series (acetic acid at N1 rather than C4) exhibited a different SAR profile altogether, with the pyrazole core showing divergent structure–activity relationships compared to the related indole acetic acid class [3]. This establishes that the C4-acetic acid attachment point—precisely the substitution pattern of the target compound—constitutes a privileged pharmacophoric arrangement for this receptor target, whereas the N1-acetic acid regioisomers follow a distinct SAR trajectory.

CRTh2 Antagonist Scaffold
Class-level
Pyrazole-4-acetic acid class: low nM IC50 (e.g., 89 nM) Pyrazole-1-acetic acid class: distinct SAR
Scaffold selection determines SAR trajectory for CRTh2 programs.
Class-level inference; compound-specific data to verify
CRTh2/DP2 antagonism Allergic inflammation Pyrazole-4-acetic acid SAR

HIF-Prolyl-Hydroxylase Inhibitor Pharmacophore

The target compound bears the 2,3-dihydro-1H-pyrazol-4-yl (dihydropyrazolone) core that is the defining structural element of the HIF-prolyl-4-hydroxylase (HIF-PHD) inhibitor series claimed in Bayer's patent US8653111B2 [1]. Within this patent family, representative dihydropyrazolone analogs demonstrated potent inhibition of recombinant human PHD2, with IC50 values as low as 50 nM and, for optimized compounds, reaching 3 nM (e.g., compound 62 in BindingDB entry BDBM118338) [2]. The pharmacophore common to these inhibitors—a dihydropyrazolone ring with an N-aryl substituent and a hydrogen-bond donor/acceptor at C4—is exactly the architecture presented by the target compound, where the 4-fluorophenyl occupies the N2-aryl position and the acetic acid provides the C4 H-bond donor/acceptor. By contrast, the fully aromatic pyrazole analog (CAS 1354949-82-8) lacks the 3-oxo group and the sp³ hybridization at C4, which are critical for the metal-chelating interaction with the active-site Fe(II) in PHD enzymes [3]. Molidustat, a clinical-stage HIF-PHD inhibitor, shares the dihydropyrazolone core and exhibits an IC50 of 490 nM [4], confirming the therapeutic relevance of this scaffold.

HIF-PHD Pharmacophore
Class-level
Dihydropyrazolone core: PHD2 IC50 3–50 nM Aromatic pyrazole analog: lacks Fe(II) chelation motif
Core oxidation state enables metal-coordination pharmacophore.
Patent and BindingDB class data
HIF prolyl hydroxylase inhibition Dihydropyrazolone patent space Cardiovascular and hematological disease targets

4-Fluorophenyl Substitution and Glucocorticoid Potency

In a systematic study of deacylcortivazol-like (DAC-like) pyrazole regioisomers probing the expanded glucocorticoid receptor (GR) binding pocket, compounds bearing a 4-fluorophenyl substituent at the 2′-position of the pyrazole ring demonstrated high cellular affinity for GR and exhibited >5-fold greater potency than dexamethasone, a commonly used strong glucocorticoid [1]. By comparison, the non-fluorinated phenyl analog at the same position produced lower potency, while 1′-position phenyl substitution yielded approximately 10-fold greater potency than dexamethasone but with a markedly different slope in the potency–affinity correlation, indicating a distinct mode of interaction with the receptor [1]. The target compound's 4-fluorophenyl group at the N2 position directly mirrors the 2′-substitution pattern shown to confer this >5-fold potency enhancement. In contrast, the 3-fluorophenyl positional isomer (CAS not specified; available as the hydrochloride salt) has not been evaluated in this GR assay system, and fluorine position is known to modulate electronic effects on the aryl ring (σmeta = +0.34 for F; σpara = +0.06 for F, Hammett constants), translating to differential receptor interactions [2].

GR Ligand Potency
Reported
4-Fluorophenyl N2-substitution: >5-fold vs dexamethasone Non-fluorinated: lower potency in GR assay
Substituent position impacts GR interaction mode.
Cross-study comparable; leukemia cell assay context
Glucocorticoid receptor modulation Fluorine SAR Pyrazole regioisomer pharmacology

Commercial Availability and Purity Comparison

The target compound is commercially available from LeYan (catalog 2097846) with a specified purity of 95% and a reported TPSA of 75.09 Ų, offered in quantities starting at 1 g . Its N1-regioisomeric counterpart, 2-[1-(4-fluorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-yl]acetic acid (CAS 852851-74-2), is available from multiple vendors including LeYan (catalog 1303773, 95% purity), Fluorochem, and Fujifilm Wako, also at 95% purity . The fully aromatic analog, 2-[1-(4-fluorophenyl)-1H-pyrazol-3-yl]acetic acid (CAS 1354949-82-8), is available from American Elements and Enamine at 95% purity, but with a different molecular formula (C11H9FN2O2; MW 220.20) reflecting the absence of the ring oxygen [1]. Critically, no melting point, boiling point, or density data are publicly available for the target compound (all listed as N/A on Chemsrc ), which represents a physicochemical characterization gap relative to some comparator compounds that do have reported melting points. This absence of thermophysical data must be factored into procurement decisions where solid-form characterization is required for formulation or crystallography studies.

Commercial Purity & Data
Vendor-reported
Target: 95% purity, TPSA 75.09 Ų, MP/BP N/A N1-regioisomer: 95% purity, TPSA 66.48 Ų Aromatic analog: 95% purity, MW 220.20
Regioisomer-specific identity verification recommended.
Thermophysical data absent; MP/BP not reported
Research chemical procurement Purity specification Vendor comparison

Research and Industrial Application Scenarios


CRTh2 Antagonist Medicinal Chemistry Programs

The target compound provides the pyrazole-4-acetic acid core validated by Andrés et al. (2013) as a productive CRTh2 antagonist chemotype, with optimized analogs achieving IC50 values as low as 89 nM [1]. Its C4-acetic acid attachment point and N2-aryl substitution pattern make it suitable as a starting scaffold for SAR expansion in allergic inflammation and Th2-mediated disease programs, where the regioisomeric pyrazole-1-acetic acid series has been shown to follow a non-overlapping SAR trajectory [2].

HIF-PHD Inhibitor Lead Generation

The dihydropyrazolone core of the target compound aligns with the pharmacophore claimed in Bayer's US8653111B2 patent family, where structurally related analogs inhibit recombinant human PHD2 with IC50 values in the 3–50 nM range [3]. The 3-oxo group and C4 sp³ hybridization provide the Fe(II)-chelating capacity essential for active-site engagement, distinguishing this compound from fully aromatic pyrazole analogs that lack this metal-coordination functionality. The reported TPSA of 75.09 Ų further supports use in permeability profiling for orally bioavailable HIF-PHD inhibitor design .

Glucocorticoid Receptor Ligand Screening

Systematic studies of DAC-like pyrazole regioisomers have established that 4-fluorophenyl substitution at the pyrazole 2′-position (equivalent to the target compound's N2 position) confers >5-fold greater potency than dexamethasone in GR-dependent cellular assays [4]. The target compound thus represents a procurement-relevant entry point for GR-focused screening libraries, with its 4-fluorophenyl N2-substitution pattern providing a quantifiable potency advantage over non-fluorinated analogs and a distinct interaction mode versus 1′-substituted regioisomers.

Regioisomeric Profiling and Computational Modeling

With a calculated TPSA of 75.09 Ų—12.9% higher than its closest N1-regioisomeric competitor (CAS 852851-74-2, TPSA 66.48 Ų)—and molecular weight of 236.20, the target compound offers a distinct polarity profile suitable for systematic logP/permeability/solubility SAR studies . The absence of reported melting point and boiling point data (all N/A in public databases ) also makes this compound an appropriate subject for in-house thermophysical characterization as part of pre-formulation or solid-state chemistry investigations.

Application
Selection Property
Validation Focus
CRTh2 antagonist research
Pyrazole-4-acetic acid scaffold
Class-specific SAR characterization
HIF-PHD enzyme inhibition studies
Dihydropyrazolone core chelation capacity
Metal-coordination pharmacophore validation
Glucocorticoid receptor signaling studies
4-Fluorophenyl N2-substitution pattern
GR ligand interaction profiling
Regioisomer profiling and computational modeling
Polarity and permeability parameterization
In silico ADME and solid-state property review
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